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Compound of Interest

Compound Name: 4-Chloro-7-azaindole

Cat. No.: B022810 Get Quote

An In-Depth Technical Guide to 4-Chloro-7-azaindole

This guide provides comprehensive information for researchers, scientists, and drug

development professionals on the chemical properties, synthesis, and significance of 4-Chloro-
7-azaindole. This versatile heterocyclic compound is a key building block in the synthesis of

various bioactive molecules.[1]

Core Molecular Data
4-Chloro-7-azaindole, also known as 4-Chloro-1H-pyrrolo[2,3-b]pyridine, is a nitrogen-

containing aromatic heterocyclic compound.[2] Its structure, featuring a dual-ring core of

pyridine and pyrrole with a chlorine atom at the 4th position, makes it a crucial pharmacophore

in medicinal chemistry.[2] This configuration allows the molecule to act as both a hydrogen

bond donor and acceptor, enhancing its molecular recognition capabilities.[2]
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Property Value References

Molecular Formula C₇H₅ClN₂ [1][2][3][4][5]

Molecular Weight 152.58 g/mol [1][2][3][4][5]

CAS Number 55052-28-3 [3]

Appearance
Yellow to brown crystalline

powder
[1]

Melting Point 176 - 181 °C [1]

Purity ≥ 97% [5]

Synthesis Protocol
A common and efficient method for the synthesis of 4-Chloro-7-azaindole starts from 7-

azaindole. The process involves two main steps: N-oxidation and subsequent chlorination.[2][6]

Materials:

7-azaindole

Hydrogen peroxide (H₂O₂)

An organic solvent (e.g., Tetrahydrofuran (THF), ethylene glycol monomethyl ether (EGME),

or propylene glycol monomethyl ether)[7]

Phosphorus oxychloride (POCl₃)[2]

Diisopropylethylamine (DIPEA) as a catalyst[2][6]

Acetonitrile[7]

Experimental Procedure:

N-oxidation of 7-azaindole:

Dissolve 7-azaindole in an appropriate organic solvent.
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Add hydrogen peroxide to the solution. The molar ratio of 7-azaindole to hydrogen

peroxide is typically between 1:1.1 and 1:2.[7]

Maintain the reaction temperature between 5-15 °C for 2-5 hours to yield N-oxide-7-

azaindole.[7]

Chlorination:

To the N-oxide-7-azaindole, add acetonitrile, phosphorus oxychloride (POCl₃), and a

catalytic amount of diisopropylethylamine (DIPEA).[7]

The reaction is carried out to substitute the hydroxyl group with a chlorine atom at the 4-

position of the azaindole ring. The addition of DIPEA as a catalyst has been shown to

increase the yield.[6]

Work-up and Isolation:

Upon completion of the reaction, the mixture is treated with a base (alkalization) to

neutralize any remaining acid.

The final product, 4-Chloro-7-azaindole, is then isolated, washed with water, and dried.

This method can achieve yields of up to 85.6%.[6][7]

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis of 4-Chloro-7-azaindole from

7-azaindole.

Starting Material

Reagents for N-Oxidation

Intermediate

Reagents for Chlorination

Final Product

7-Azaindole

N-Oxide-7-azaindole

 N-Oxidation 
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Click to download full resolution via product page

Caption: Synthesis workflow of 4-Chloro-7-azaindole.

Applications in Research and Drug Development
4-Chloro-7-azaindole is a compound of significant interest in pharmaceutical research and

development. Its unique structure serves as a valuable scaffold for the synthesis of a wide

range of biologically active molecules.

Kinase Inhibitors: The 7-azaindole core is a well-known ATP binding site mimetic, making it

an excellent starting point for the design of protein kinase inhibitors. These inhibitors are

crucial in the development of new anti-cancer therapies.[1][2]

Therapeutic Agents: Derivatives of 4-Chloro-7-azaindole have demonstrated broad-

spectrum in vitro antitumor activity, in some cases showing higher efficacy than existing

drugs like cisplatin against various cancer cell lines.[2] It is also a versatile intermediate for

creating antibacterial and antiviral drugs.[2]

Biochemical Research: This compound is utilized as a tool in studies related to enzyme

inhibition and cell signaling pathways, providing valuable insights into metabolic processes

and potential therapeutic targets.[1][2]

Material Science: Beyond pharmaceuticals, 4-Chloro-7-azaindole is a core building block

for developing advanced materials such as organic light-emitting materials and coordination

polymers.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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